Cas no 61982-43-2 (1H-Imidazo[4,5-b]pyrazine-2-methanol, 1,5,6-trimethyl-)

• Product Name: 1H-Imidazo[4,5-b]pyrazine-2-methanol, 1,5,6-trimethyl-
• CAS No: 61982-43-2
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 461683
• PubChem ID: 12296449
• Update Time: 2025-04-19

1H-Imidazo[4,5-b]pyrazine-2-methanol, 1,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-b]pyrazine-2-methanol, 1,5,6-trimethyl-
• (3,5,6-trimethylimidazo[4,5-b]pyrazin-2-yl)methanol
• 61982-43-2
• DTXSID50485646
• 1,5,6-trimethyl-2-hydroxymethylimidazo[4,5-b]pyrazine

• Inchi： 1S/C9H12N4O/c1-5-6(2)11-9-8(10-5)12-7(4-14)13(9)3/h14H,4H2,1-3H3
• InChI Key： KTPAGSYYKKDXPW-UHFFFAOYSA-N
• SMILES： OCC1=NC2C(=NC(C)=C(C)N=2)N1C

Computed Properties

• Exact Mass: 192.10126
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.83